4-propoxy-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Molecular Structure and Interactions
The title compound showcases intriguing molecular interactions, such as intramolecular N—H⋯O=S interaction, alongside intermolecular N—H⋯O=C hydrogen bonds. These interactions facilitate the formation of hydrogen-bonded chains parallel to the c axis, aligning with the conformation predicted by theoretical studies. This highlights the compound's potential in furthering our understanding of molecular conformations and interactions in similar sulfonamide derivatives (Gelbrich, Haddow, & Griesser, 2011).
Anticancer Applications
Sulfonamide derivatives, including compounds structurally related to the title chemical, have been explored for their pro-apoptotic effects on cancer cells. They demonstrate the capability to significantly reduce cell proliferation and induce mRNA expression of pro-apoptotic genes, mediated likely through the activation of p38, suggesting a promising avenue for anticancer drug development (Cumaoğlu et al., 2015).
Synthetic Chemistry Applications
N-sulfonyl substituted aza-ortho-xylylenes, derived from similar sulfonamide structures, undergo thermal CO2 extrusion leading to a variety of chemical structures, including tetrahydroquinoline and quinoline derivatives. This demonstrates the compound's utility in synthetic chemistry, particularly in the generation of complex cyclic structures through Diels–Alder reactions, opening pathways to novel synthetic strategies (Consonni et al., 1996).
Antimicrobial Applications
A series of sulfonamide derivatives, structurally akin to the title compound, have been synthesized and demonstrated significant in vitro antimicrobial activity against various bacterial strains. This underscores the potential of such compounds in the development of new antimicrobial agents, particularly those with a broad spectrum of activity (S. Vanparia et al., 2013).
Enzyme Inhibition for Therapeutic Applications
The synthesis and evaluation of benzene sulfonamides incorporating the tetrahydroquinoline moiety have led to compounds exhibiting potent inhibition against human carbonic anhydrase isoforms. These findings suggest the therapeutic potential of such compounds in treating conditions mediated by these enzymes, highlighting the significance of structural features for enzyme inhibition (Sethi et al., 2013).
Properties
IUPAC Name |
4-propoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O5S2/c1-3-14-28-19-9-11-20(12-10-19)30(26,27)22-18-8-7-17-6-5-13-23(21(17)16-18)29(24,25)15-4-2/h7-12,16,22H,3-6,13-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPHYEGVKMTUDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3S(=O)(=O)CCC)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.